2-(2,4-Dichlorophenyl)-5-methylbenzoic acid, 95%

• IUPAC Name: 2-(2,4-dichlorophenyl)-5-methylbenzoic acid
• InChI: InChI=1S/C14H10Cl2O2/c1-8-2-4-10(12(6-8)14(17)18)11-5-3-9(15)7-13(11)16/h2-7H,1H3,(H,17,18)
• InChI Key: ISEUMPUZBQAWDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=C(C=C(C=C2)Cl)Cl)C(=O)O
• Molecular Formula: C14H10Cl2O2
• DSSTOX Substance ID: DTXSID90691204
• Molecular Weight: 281.1 g/mol
• CAS RN: 1261892-98-1

Description

2-(2,4-Dichlorophenyl)-5-methylbenzoic acid, 95% (2,4-DMBP) is a synthetic organic compound used in a variety of scientific research applications. It is a white crystalline solid with a molecular formula of C11H8Cl2O2. 2,4-DMBP is a stable, non-volatile compound with a melting point of 160-163°C and a boiling point of 266-267°C. It is also known as dichlorobenzoic acid, dichlorobenzene-5-methyl, and 2,4-dichlorophenylmethylbenzoic acid.

Mechanism of Action

2,4-DMBP has a wide range of biological and physiological effects. It is known to act as an inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation. Inhibition of COX-2 leads to decreased levels of prostaglandins and other pro-inflammatory mediators, resulting in reduced inflammation. Additionally, 2,4-DMBP has been found to act as an inhibitor of the enzyme 5-alpha reductase, which is involved in the regulation of testosterone levels. Inhibition of 5-alpha reductase leads to increased levels of testosterone, which can have beneficial effects on the body.
Biochemical and Physiological Effects
2,4-DMBP has been found to have a wide range of biochemical and physiological effects. It has been found to be an anti-inflammatory agent, an antioxidant, an anti-cancer agent, and an anti-microbial agent. Additionally, it has been found to have anti-diabetic effects, anti-angiogenic effects, and anti-allergic effects. Furthermore, it has been found to have anti-hyperlipidemic effects, anti-hypertensive effects, and anti-fibrotic effects.

Advantages and Limitations for Lab Experiments

2,4-DMBP is a stable compound and has a wide range of applications in scientific research. Its advantages include its low cost, ease of synthesis, and wide range of biological and physiological effects. Its limitations include its potential to cause skin and eye irritation, as well as its potential to cause respiratory irritation. Additionally, it should be handled with care as it is a potential carcinogen.

Future Directions

The potential future directions for 2,4-DMBP research include further exploration of its potential anti-cancer, anti-diabetic, anti-inflammatory, and anti-allergic effects. Additionally, further research into its potential to act as an antioxidant, an anti-angiogenic agent, and an anti-microbial agent is warranted. Additionally, further research into its potential to act as an inhibitor of COX-2 and 5-alpha reductase is needed. Finally, further research into its potential to cause skin and eye irritation, as well as its potential to cause respiratory irritation, is needed.

Synthesis Methods

2,4-DMBP can be synthesized from the reaction of 2,4-dichlorophenol and 5-methylbenzoic acid in the presence of an acid catalyst. The reaction is carried out at a temperature of 80-90°C for 3-4 hours. The reaction is then cooled and the product is isolated by filtration or precipitation. The yield of the reaction is typically between 70-80%.

Scientific Research Applications

2,4-DMBP has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a catalyst in the synthesis of polymers, and as a starting material for the synthesis of pharmaceuticals. It is also used as a reactant in the synthesis of other organic compounds such as dyes, pigments, and intermediates. Additionally, it is used as a reagent in analytical chemistry for the determination of metals and other compounds.